4-({[(2Z)-6,8-dibromo-3-carbamoyl-2H-chromen-2-ylidene]amino}methyl)benzoic acid

• IUPAC Name: 4-[[(6,8-dibromo-3-carbamoylchromen-2-ylidene)amino]methyl]benzoic acid
• InChI: InChI=1S/C18H12Br2N2O4/c19-12-5-11-6-13(16(21)23)17(26-15(11)14(20)7-12)22-8-9-1-3-10(4-2-9)18(24)25/h1-7H,8H2,(H2,21,23)(H,24,25)
• InChI Key: STSHWSXEDZUMBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN=C2C(=CC3=CC(=CC(=C3O2)Br)Br)C(=O)N)C(=O)O
• Molecular Formula: C18H12Br2N2O4
• Molecular Weight: 480.1 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups. It includes a benzoic acid moiety, an aminomethyl group, and a chromene structure with additional bromo and carbamoyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the chromene structure, followed by the introduction of the bromo and carbamoyl groups. The aminomethyl group could then be attached to the benzoic acid moiety, and the two parts of the molecule could be combined in a final step.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a large number of atoms. The chromene structure would likely contribute to the rigidity of the molecule, while the benzoic acid and aminomethyl groups could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. The benzoic acid moiety could undergo reactions typical of carboxylic acids, such as esterification or amide formation. The bromo groups could potentially be displaced in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar functional groups and the potential for hydrogen bonding could make it soluble in polar solvents. The large size and complexity of the molecule could also influence its melting and boiling points.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Depending on its specific properties, it could potentially be irritating or harmful if inhaled, ingested, or in contact with skin.